Cas no 180160-94-5 (4-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperidine)

• Product Name: 4-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperidine
• CAS No: 180160-94-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5172042
• PubChem ID: 15839406
• Update Time: 2025-10-30

4-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperidine
• 4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)piperidine hydrochloride
• 4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)piperidine
• Piperidine, 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-

• Inchi： 1S/C13H17NO2/c1-2-12-13(16-8-7-15-12)9-11(1)10-3-5-14-6-4-10/h1-2,9-10,14H,3-8H2
• InChI Key： XCHZRGYVGHQNCL-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=C3OCCOC3=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperidine

Recent Advances in the Study of 4-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperidine (CAS: 180160-94-5)

4-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperidine (CAS: 180160-94-5) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound's unique structure, featuring a piperidine ring linked to a benzo[1,4]dioxin moiety, has attracted attention for its potential to modulate various biological targets. Recent literature indicates that derivatives of 4-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperidine exhibit promising activity in central nervous system (CNS) disorders, including anxiety, depression, and neurodegenerative diseases. Researchers have also explored its role as a scaffold for designing selective ligands for serotonin and dopamine receptors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 4-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperidine derivatives via a palladium-catalyzed cross-coupling reaction. The study reported improved yields and purity compared to traditional methods, which could facilitate its broader application in drug development. Additionally, computational modeling studies have provided insights into the compound's binding affinity and selectivity for specific receptor subtypes.

Another significant development is the exploration of 4-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperidine as a potential anticancer agent. Preliminary in vitro studies have shown that certain derivatives exhibit cytotoxic effects against cancer cell lines, particularly those associated with breast and lung cancers. These findings suggest that further optimization of the compound's structure could lead to the development of novel chemotherapeutic agents with improved efficacy and reduced side effects.

Despite these promising results, challenges remain in the clinical translation of 4-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperidine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Ongoing research is focused on optimizing the compound's physicochemical properties to enhance its drug-like characteristics.

In conclusion, 4-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperidine (CAS: 180160-94-5) represents a versatile scaffold with significant potential in medicinal chemistry. Recent advances in its synthesis and biological evaluation have expanded its applications across multiple therapeutic areas. Future research should prioritize the development of optimized derivatives with improved pharmacological profiles, paving the way for clinical trials and eventual therapeutic use.